Cas no 888491-20-1 (4-(Benzylamino)-2-(methylthio)pyrimidine-5-carbaldehyde)

• Product Name: 4-(Benzylamino)-2-(methylthio)pyrimidine-5-carbaldehyde
• CAS No: 888491-20-1
• MF: C₁₃H₁₃N₃OS
• MW: 259.326821088791
• CID: 2130098
• Update Time: 2023-08-04

4-(Benzylamino)-2-(methylthio)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(benzylamino)-2-(methylthio)pyrimidine-5-carbaldehyde
• 4-(benzylamino)-2-methylsulfanylpyrimidine-5-carbaldehyde
• 2-(Methylthio)-4-(benzylamino)pyrimidine-5-carbaldehyde
• 4-benzylamino-2-methylthio-5-pyrimidinecarboxaldehyde, AldrichCPR
• 4-(Benzylamino)-2-(methylthio)pyrimidine-5-carbaldehyde

• Inchi： 1S/C13H13N3OS/c1-18-13-15-8-11(9-17)12(16-13)14-7-10-5-3-2-4-6-10/h2-6,8-9H,7H2,1H3,(H,14,15,16)
• InChI Key： FPTLSRSXQNYWNS-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C=O)C(=N1)NCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 259
• Topological Polar Surface Area: 80.2